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Compound of Interest

Compound Name: Tert-butyl 7-oxoheptanoate

Cat. No.: B15220588 Get Quote

Technical Guide: Tert-butyl 7-oxoheptanoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl 7-oxoheptanoate is a functionalized fatty acid ester of significant interest in organic

synthesis and medicinal chemistry. Its bifunctional nature, possessing both a ketone and a

protected carboxylic acid, makes it a versatile building block for the synthesis of more complex

molecules. This guide provides an overview of the available information regarding its physical

characteristics.

Physical Appearance and Form
While specific experimental data on the physical appearance of tert-butyl 7-oxoheptanoate is

limited in publicly available literature, its physical state can be inferred from the properties of

structurally analogous compounds.

Based on the physical descriptions of closely related molecules, tert-butyl 7-oxoheptanoate is

presumed to be a liquid at room temperature. Specifically:

tert-Butyl 7-hydroxyheptanoate, which differs by the reduction of the ketone to a hydroxyl

group, is described as a colorless to light yellow liquid[1].

tert-Butyl 7-aminoheptanoate, featuring an amino group, is characterized as an oil.
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Given these precedents, it is highly probable that tert-butyl 7-oxoheptanoate presents as a

clear, colorless to pale yellow oil or liquid.

Quantitative Physicochemical Data
Detailed experimental data, such as melting point, boiling point, and density for tert-butyl 7-
oxoheptanoate, are not readily available in the surveyed literature. For reference, a table of

related compounds is provided below.

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Physical Form

tert-Butyl 7-

oxoheptanoate
2168454-35-9 C₁₁H₂₀O₃ 200.28 Not specified

tert-Butyl 7-

hydroxyheptanoa

te

86013-78-7 C₁₁H₂₂O₃ 202.29
Colorless to light

yellow liquid[1]

tert-Butyl 7-

aminoheptanoate
105974-64-9 C₁₁H₂₃NO₂ 201.31 Oil

Experimental Protocols and Further Information
Currently, there are no detailed experimental protocols or safety data sheets specifically for

tert-butyl 7-oxoheptanoate available in the public domain. Researchers working with this

compound should handle it with the care appropriate for a novel chemical substance and may

consider the safety precautions for similar aliphatic esters and ketones.

Logical Relationships and Synthetic Utility
The chemical structure of tert-butyl 7-oxoheptanoate offers two primary sites for chemical

modification: the ketone and the tert-butyl ester. The tert-butyl ester serves as a protecting

group for the carboxylic acid, which can be deprotected under acidic conditions. The ketone

functionality allows for a variety of transformations, including reduction to an alcohol or reaction

with nucleophiles. This relationship is depicted in the following logical diagram.
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Synthetic Utility of Tert-butyl 7-oxoheptanoate
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Caption: Logical diagram illustrating the key functional moieties of tert-butyl 7-oxoheptanoate
and their potential synthetic transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Tert-butyl 7-oxoheptanoate" physical appearance and
form]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15220588#tert-butyl-7-oxoheptanoate-physical-
appearance-and-form]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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